Cas no 653584-84-0 (N-(3-Amino-4-methylphenyl)nicotinamide)

N-(3-Amino-4-methylphenyl)nicotinamide structure
653584-84-0 structure
Product Name:N-(3-Amino-4-methylphenyl)nicotinamide
CAS No:653584-84-0
MF:C13H13N3O
MW:227.261822462082
CID:1070681
PubChem ID:16210735
Update Time:2025-04-20

N-(3-Amino-4-methylphenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Amino-4-methylphenyl)nicotinamide
    • AKOS000167161
    • N-(3-amino-4-methylphenyl)pyridine-3-carboxamide
    • 653584-84-0
    • MDL: MFCD02585704
    • Inchi: 1S/C13H13N3O/c1-9-4-5-11(7-12(9)14)16-13(17)10-3-2-6-15-8-10/h2-8H,14H2,1H3,(H,16,17)
    • InChI Key: KEJVWGOGEAIFGY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)NC1C=CC(C)=C(C=1)N

Computed Properties

  • Exact Mass: 227.105862047g/mol
  • Monoisotopic Mass: 227.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 68Ų

N-(3-Amino-4-methylphenyl)nicotinamide Security Information

  • HazardClass:IRRITANT

N-(3-Amino-4-methylphenyl)nicotinamide Pricemore >>

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